Cas no 886500-50-1 (4-Chloro-3-(trifluoromethoxy)benzoic acid)

• Product Name: 4-Chloro-3-(trifluoromethoxy)benzoic acid
• CAS No: 886500-50-1
• MF: C₈H₄ClF₃O₃
• MW: 240.563772201538
• MDL: MFCD06660238
• CID: 1028170
• Update Time: 2025-06-07

4-Chloro-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(trifluoromethoxy)benzoic acid
• 4-Chloro-3-trifluoromethoxy-benzoic acid
• GTBBHPFHWDVWMS-UHFFFAOYSA-N
• WT2103
• SBB099315
• CM12609
• PC302741
• AX8161172
• AB0030597
• X2805
• ST24029010
• A20240
• 4-Chloro-3-(trifluoromethoxy)benzoic acid (ACI)

• MDL： MFCD06660238
• Inchi： 1S/C8H4ClF3O3/c9-5-2-1-4(7(13)14)3-6(5)15-8(10,11)12/h1-3H,(H,13,14)
• InChI Key： GTBBHPFHWDVWMS-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(OC(F)(F)F)C(Cl)=CC=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• XLogP3: 4
• Topological Polar Surface Area: 46.5

Experimental Properties

• Density: 1.558±0.06 g/cm3 (20 ºC 760 Torr)
• Melting Point: 123-126℃
• Boiling Point: 276.6±35.0℃ (760 Torr)
• Flash Point: 121.1±25.9℃
• Water Partition Coefficient: Sparingly Soluble in water.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives